Cas no 10228-01-0 (Quino[2,3-b]acridine-7,14-dione,5,12-dihydro-2-methyl-)

• Product Name: Quino[2,3-b]acridine-7,14-dione,5,12-dihydro-2-methyl-
• CAS No: 10228-01-0
• MF: C₂₁H₁₄N₂O₂
• MW: 326.348064899445
• CID: 185283
• PubChem ID: 82469
• Update Time: 2025-04-19

Quino[2,3-b]acridine-7,14-dione,5,12-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Quino[2,3-b]acridine-7,14-dione,5,12-dihydro-2-methyl-
• 2-Methyl-5,12-dihydroquinolino[2,3-b]acridine-7,14-dione
• 5,12-dihydro-2-methylquino[2,3-b]acridine-7,14-dione
• 2-Methyl-chinacridon
• 5,12-Dihydro-2-methylquino(2,3-b)acridine-7,14-dione
• AC1L33H7
• EINECS 233-548-6
• Quino(2,3-b)acridine-7,14-dione, 5,12-dihydro-2-methyl-
• 2-Methylquino[2,3-b]acridine-7,14(5H,12H)-dione
• SCHEMBL12039630
• DTXSID1065007
• Quino[2,3-b]acridine-7,14-dione, 5,12-dihydro-2-methyl-
• 10228-01-0
• 9-methyl-5,12-dihydroquinolino[2,3-b]acridine-7,14-dione
• NS00023133

• Inchi： 1S/C21H14N2O2/c1-11-6-7-17-13(8-11)21(25)15-10-18-14(9-19(15)23-17)20(24)12-4-2-3-5-16(12)22-18/h2-10H,1H3,(H,22,24)(H,23,25)
• InChI Key： MHNYFZUKHPYYCS-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2NC2C=C3C(C4C=CC=CC=4NC3=CC=21)=O

Computed Properties

• Exact Mass: 326.10562
• Monoisotopic Mass: 326.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines